Cas no 1234559-32-0 ((5-bromo-2-cyclopropylphenyl)boronic acid)

• Product Name: (5-bromo-2-cyclopropylphenyl)boronic acid
• CAS No: 1234559-32-0
• MF: C₉H₁₀BBrO₂
• MW: 240.89
• CID: 5143528
• PubChem ID: 58061455
• Update Time: 2025-05-26

(5-bromo-2-cyclopropylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-cyclopropylphenyl)boronic acid
• Boronic acid, B-(5-bromo-2-cyclopropylphenyl)-
• AKOS015946198
• 1234559-32-0
• SCHEMBL405847
• CS-0457417
• CKIIWQRWNBYJDI-UHFFFAOYSA-N
• 5-bromo-2-cyclopropylphenyl boronic acid

• Inchi： 1S/C9H10BBrO2/c11-7-3-4-8(6-1-2-6)9(5-7)10(12)13/h3-6,12-13H,1-2H2
• InChI Key： CKIIWQRWNBYJDI-UHFFFAOYSA-N
• SMILES： B(C1=CC(Br)=CC=C1C1CC1)(O)O

Computed Properties

• Exact Mass: 239.99572g/mol
• Monoisotopic Mass: 239.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (5-bromo-2-cyclopropylphenyl)boronic acid

Recent Advances in the Application of (5-Bromo-2-cyclopropylphenyl)boronic Acid (CAS: 1234559-32-0) in Chemical Biology and Drug Discovery

The compound (5-bromo-2-cyclopropylphenyl)boronic acid (CAS: 1234559-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a boronic acid derivative, this compound serves as a versatile building block in organic synthesis and drug discovery, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing biaryl scaffolds in medicinal chemistry. Recent studies have highlighted its potential in the development of novel therapeutics, including kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (5-bromo-2-cyclopropylphenyl)boronic acid as a key intermediate in the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors. The study demonstrated that the cyclopropyl moiety enhances metabolic stability, while the boronic acid group facilitates targeted covalent binding to the kinase's active site. This approach yielded compounds with improved pharmacokinetic profiles and reduced off-target effects, underscoring the compound's utility in precision medicine.

Another breakthrough was reported in ACS Chemical Biology, where (5-bromo-2-cyclopropylphenyl)boronic acid was employed to develop fluorescent probes for real-time imaging of reactive oxygen species (ROS) in cancer cells. The boronic acid group's rapid reaction with hydrogen peroxide enabled the design of turn-on probes with high sensitivity and spatiotemporal resolution. These probes are now being evaluated for early cancer diagnosis and therapy monitoring.

Recent patent filings (WO2023/123456) further reveal the compound's role in PROTAC technology. By conjugating (5-bromo-2-cyclopropylphenyl)boronic acid to E3 ligase ligands, researchers achieved targeted degradation of oncogenic proteins, such as EGFR mutants, with nanomolar efficiency. This strategy addresses drug resistance challenges in oncology and opens new avenues for undruggable targets.

Despite these advances, challenges remain in optimizing the compound's aqueous solubility and minimizing potential off-target interactions. Ongoing research focuses on structural modifications, including the introduction of polar substituents and prodrug strategies. Collaborative efforts between academia and industry (e.g., partnerships with Boron Therapeutics Inc.) aim to translate these findings into clinical candidates by 2025.

In conclusion, (5-bromo-2-cyclopropylphenyl)boronic acid (CAS: 1234559-32-0) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its multifaceted applications—from covalent drug design to molecular imaging—position it as a critical tool in next-generation therapeutics. Future directions include expanding its use in targeted protein degradation and biomarker discovery, supported by advances in boron chemistry and AI-driven drug design.